N-[2-chloro-5-(trifluoromethyl)phenyl]-4,5-dimethoxy-2-nitrobenzamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-4,5-dimethoxy-2-nitrobenzamide
• InChI: InChI=1S/C16H12ClF3N2O5/c1-26-13-6-9(12(22(24)25)7-14(13)27-2)15(23)21-11-5-8(16(18,19)20)3-4-10(11)17/h3-7H,1-2H3,(H,21,23)
• InChI Key: XOPGOJSXOLEUNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)[N+](=O)[O-])OC
• Molecular Formula: C16H12ClF3N2O5
• Molecular Weight: 404.72 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-4,5-dimethoxy-2-nitrobenzamide, also known as CTNB, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is known for its unique structure and properties, which make it a valuable tool for investigating various biological processes and pathways.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(trifluoromethyl)phenyl]-4,5-dimethoxy-2-nitrobenzamide involves its binding to specific proteins and receptors in cells. This binding can lead to changes in cellular signaling pathways and gene expression, which can ultimately affect various physiological processes and functions.
Biochemical and Physiological Effects:
N-[2-chloro-5-(trifluoromethyl)phenyl]-4,5-dimethoxy-2-nitrobenzamide has been shown to have a variety of biochemical and physiological effects, depending on the specific proteins and pathways involved. Some studies have suggested that N-[2-chloro-5-(trifluoromethyl)phenyl]-4,5-dimethoxy-2-nitrobenzamide may have anti-cancer properties, while others have investigated its potential as a treatment for various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-chloro-5-(trifluoromethyl)phenyl]-4,5-dimethoxy-2-nitrobenzamide in lab experiments is its high affinity for specific proteins and receptors, which allows for precise targeting and manipulation of cellular pathways. However, there are also some limitations to using this compound, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research involving N-[2-chloro-5-(trifluoromethyl)phenyl]-4,5-dimethoxy-2-nitrobenzamide, including investigations into its use as a therapeutic agent for various diseases and conditions, as well as its potential as a tool for studying the structure and function of specific proteins and receptors. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of this compound, as well as its optimal dosing and administration methods.

Synthesis Methods

N-[2-chloro-5-(trifluoromethyl)phenyl]-4,5-dimethoxy-2-nitrobenzamide can be synthesized using a variety of methods, including the reaction of 2-chloro-5-(trifluoromethyl)aniline with 4,5-dimethoxy-2-nitrobenzoyl chloride in the presence of a base. Other methods involve the use of different starting materials and catalysts, but the general approach involves the formation of the benzamide functional group.

Scientific Research Applications

N-[2-chloro-5-(trifluoromethyl)phenyl]-4,5-dimethoxy-2-nitrobenzamide has been used in a wide range of scientific research studies, including investigations into the mechanisms of cancer cell growth and proliferation, the role of specific proteins in cellular signaling pathways, and the effects of various drugs and compounds on cellular function. This compound has been shown to have a high affinity for certain proteins and receptors, making it a valuable tool for studying their structure and function.